C-Jun-amino-terminal kinase-interacting protein 2 (683-692)
Description
C-Jun-amino-terminal kinase-interacting protein 2
Scientific Research Applications
1. Role in JNK Inhibition
C-Jun N-terminal kinases (JNKs) are part of the mitogen-activated protein kinases (MAPKs) subfamily, playing a significant role in cell growth control. JIP-2, along with JIP-1 and JIP-3, shares critical residues essential for JNK inhibition, as identified in studies focusing on JNK inhibitors. These inhibitors include peptides based on the JNK-binding domain (JBD) of JIP proteins, which have been effective in inhibiting JNK activity (Barr, Kendrick, & Bogoyevitch, 2002).
2. Interaction with Other Proteins
JIP-2 is known to interact with various proteins, contributing to its multifunctional role in cells. For instance, JIP-1, a closely related protein, was found to interact with p190 rhoGEF, a protein involved in cytoskeletal rearrangement. This interaction suggests a similar potential for JIP-2 in localizing specific signaling complexes in neuronal cells (Meyer, Liu, & Margolis, 1999).
3. Regulation of Transcription and Cellular Responses
The JNK pathway, with JIP-2 as an integral component, is critical in regulating transcription and various cellular responses. JNKs phosphorylate c-Jun, a component of the AP-1 transcription factor, thus influencing nuclear events elicited by external stimuli. This pathway also plays a role in cellular proliferation, apoptosis, and tissue morphogenesis (Ip & Davis, 1998).
4. Contribution to Disease Pathogenesis
JIP proteins, including JIP-2, can contribute to the pathogenesis of diseases like Alzheimer's disease, obesity, and cancer. This is due to their role in cell apoptosis and misregulation of JNK pathway components (Ojaghlou et al., 2020).
properties
sequence |
FDVQFLGSVE |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
C-Jun-amino-terminal kinase-interacting protein 2 (683-692) |
Origin of Product |
United States |
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